Cas no 1805020-61-4 (3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805020-61-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4906834
• Update Time: 2025-05-20

3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-6-3-13-2-5(8(10,11)12)4(6)1-7(14)15/h2-3H,1H2,(H,14,15)
• InChI Key： SGMBQZCCAPOQKP-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic Acid (CAS No. 1805020-61-4)

3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid, identified by its CAS number 1805020-61-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The structural features of 3-fluoro-5-(trifluoromethyl)pyridine-4-acetic acid contribute to its unique chemical reactivity and biological efficacy. The fluoro group, known for its ability to modulate metabolic pathways and improve drug bioavailability, plays a crucial role in the compound's pharmacokinetic profile. Similarly, the trifluoromethyl group, recognized for its lipophilicity and metabolic stability, enhances the compound's binding affinity to biological targets. These attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. Its ability to interact with multiple biological pathways makes it a promising scaffold for the design of next-generation therapeutics.

The synthesis of 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid involves a series of well-established chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of a pyridine core, followed by the introduction of fluorine and trifluoromethyl groups at specific positions. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to optimize the synthetic pathway and improve overall efficiency.

The pharmacological activity of 3-fluoro-5-(trifluoromethyl)pyridine-4-acetic acid has been evaluated through both in vitro and in vivo studies. These investigations have revealed its potential as an anti-inflammatory agent, with demonstrated efficacy in reducing cytokine production and inhibiting inflammatory cell migration. Additionally, preclinical studies suggest that this compound may exhibit antitumor properties by interfering with critical signaling pathways involved in cancer cell proliferation and survival.

The incorporation of computational methods into drug discovery has further accelerated the development of novel therapeutics. Molecular modeling techniques have been used to predict the binding interactions between 3-fluoro-5-(trifluoromethyl)pyridine-4-acetic acid and target proteins, providing insights into its mechanism of action. These studies have helped identify key residues involved in binding and have guided the optimization of the compound's structure for improved potency and selectivity.

The regulatory landscape for pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetic acid is currently undergoing preclinical evaluations to meet these stringent requirements. Data from these studies will be crucial in determining its suitability for further development into a clinical candidate. Collaborative efforts between academic researchers and pharmaceutical companies are essential to streamline this process and bring new treatments to patients more efficiently.

The future prospects for 3-fluoro-5-(trifluoromethyl)pyridine-4-acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems may further enhance its potential as a therapeutic agent. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.